Cas no 55048-55-0 (Butane,1,1,1-triethoxy-3-methyl-)
55048-55-0 structure
Product Name:Butane,1,1,1-triethoxy-3-methyl-
CAS No:55048-55-0
MF:C11H24O3
MW:204.306464195251
CID:365859
PubChem ID:20289365
Update Time:2025-04-19
Butane,1,1,1-triethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butane,1,1,1-triethoxy-3-methyl-
- 1,1,1-TRIETHOXY-3-METHYLBUTANE
- 1,1,1-triethoxy-3-methyl-butane
- 3-methyl-1,1,1-triethoxybutane
- A830460
- AG-F-92186
- CTK5A2959
- Orthoisovaleriansaeure-triaethylester
- orthoisovaleric acid triethyl ester
- Triethylorthoisovalerat
- AKOS011075003
- DTXSID60604689
- 55048-55-0
- SCHEMBL11381525
-
- Inchi: 1S/C11H24O3/c1-6-12-11(13-7-2,14-8-3)9-10(4)5/h10H,6-9H2,1-5H3
- InChI Key: GZUFHOUFXUXVHA-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C)C)(OCC)OCC
Computed Properties
- Exact Mass: 204.17262
- Monoisotopic Mass: 204.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.7A^2
Experimental Properties
- Density: 0.869 g/cm3 (25 ºC)
- Boiling Point: 57-59 ºC (7 Torr)
- Flash Point: 74.9±17.3 ºC,
- Refractive Index: 1.4056 (589.3 nm 25 ºC)
- Solubility: Slightly soluble (3.7 g/l) (25 º C),
- PSA: 27.69
Butane,1,1,1-triethoxy-3-methyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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